![molecular formula C21H20O3 B6339158 2-Methoxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid methyl ester CAS No. 1171924-79-0](/img/structure/B6339158.png)
2-Methoxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid methyl ester
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Description
2-Methoxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid methyl ester, also known as 2-Methoxy-6-naphthylmethyl ester, is an organic compound that has been studied for its potential applications in the fields of chemistry, biochemistry, and pharmacology. It is a colorless, crystalline solid with a molecular weight of 282.37 g/mol. It is soluble in water, alcohol, and organic solvents, and is stable under normal conditions.
Scientific Research Applications
Synthesis and Derivative Formation
Research on the synthesis and applications of 2-Methoxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid methyl ester and its related compounds demonstrates its versatility in organic synthesis. By condensing vanillin esters of substituted benzoic acids with 2-naphthylamine and cyclic β-diketones, derivatives such as benzo[a]acridine and benzo[b][4,7]phenanthroline are produced, showcasing the compound's role in the synthesis of complex heterocyclic structures (Kozlov, Tereshko, & Gusak, 2006). Additionally, the Heck-mediated synthesis approach leads to naphtho[2,1-f]isoquinolines, highlighting its utility in constructing polycyclic aromatic compounds with potential pharmacological activities (Pampín et al., 2003).
Liquid Crystalline Properties
Research into the liquid crystalline properties of compounds related to this compound, particularly those involving Schiff base-ester linkages with naphthalene ring systems, has led to the development of novel mesogenic materials. These materials exhibit enantiotropic nematic and smectic A mesophases, contributing to the field of liquid crystal display (LCD) technology and materials science (Thaker et al., 2012).
Catalytic Applications
Studies on the hydroesterification of 2-vinyl-6-methoxynaphthalene to produce methyl ester of 6-methoxy naphthyl propionic acid reveal the catalytic potential of palladium complexes with chelating nitrogen ligands. This research underscores the compound's significance in catalytic processes, particularly in synthesizing anti-inflammatory drugs like naproxen (Atla, Kelkar, & Chaudhari, 2009).
properties
IUPAC Name |
methyl 2-methoxy-6-(2-naphthalen-2-ylethyl)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20O3/c1-23-19-9-5-8-17(20(19)21(22)24-2)13-11-15-10-12-16-6-3-4-7-18(16)14-15/h3-10,12,14H,11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNAFTVOETCGYLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1C(=O)OC)CCC2=CC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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